Cas no 15142-91-3 (3-(1H-Indol-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(1H-Indol-3-yl)-2-methylpropanoic acid
• CAS No: 15142-91-3
• Molecular Formula: C₁₂H₁₃NO₂
• Molecular Weight: 203.2371
• MDL: MFCD01860840
• CID: 1056598
• PubChem ID: 2772042

3-(1H-Indol-3-yl)-2-methylpropanoic acid Properties

Names and Identifiers

• 3-(1H-Indol-3-yl)-2-methylpropanoic acid
• 3-(1H-Indol-3-yl)-2-methylpropionic acid
• 3-(3-Indolyl)-2-methylpropionic Acid
• 3-(1H-INDOL-3-YL)-2-METHYL-PROPIONIC ACID
• MLS001048862
• SMR000387067
• indole-3-isobutyric acid
• 1H-Indole-3-propanoic acid, alpha-methyl-
• 3-(1H-indol-3-yl)-2-methyl-propanoic Acid
• Oprea1_725691
• Oprea1_303647
• BDBM84003
• cid_2772042
• HMS2270B17
• BBL029501
• 4694AD
• STL307804
• 3-indol-3-yl-2-meth
• 3-(3-INDOLYL)-2-METHYLPROPIONIC ACID
• CCG-19663
• CHEMBL1410186
• MLS-0250586.0002
• MLS001048862-02
• EN300-1854514
• SCHEMBL5159730
• MFCD01860840
• AC4423
• AKOS017343079
• 3-(3-Indolyl)-2-methylpropionicacid
• AS-63140
• 15142-91-3
• SR-01000482545
• SR-01000482545-1
• MLS-0250586.0001
• AC-23619
• AKOS000547136
• A884090
• SY014277
• DTXSID30378168
• DB-063904
• CS-0275891
• 3-(1H-Indol-3-yl)-2-methylpropanoic acid, AldrichCPR
• 3-(3-Indolyl)-2-methylpropionic acid
• 3-(1H-indol-3-yl)-2-methyl-propionic acid
• 3-(1H-indol-3-yl)-2-methylpropanoic acid
• AG-690/13704489

• MDL： MFCD01860840
• InChIKey： JDZNIWUNOASRIK-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO2/c1-8(12(14)15)6-9-7-13-11-5-3-2-4-10(9)11/h2-5,7-8,13H,6H2,1H3,(H,14,15)
• SMILES： O([H])C(C([H])(C([H])([H])[H])C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

• Exact Mass: 203.09469
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.095
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• PSA: 53.09